Cas no 896303-56-3 (8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896303-56-3
• MF: C₂₀H₂₁N₅O₅
• MW: 411.411244153976
• CID: 5478408
• Update Time: 2025-11-06

8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dimethoxyphenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H21N5O5/c1-11-9-23-16-17(22(3)20(28)24(18(16)27)10-12(2)26)21-19(23)25(11)14-7-6-13(29-4)8-15(14)30-5/h6-9H,10H2,1-5H3
• InChI Key： IEUDCSKFQMVXFA-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC)C=C3OC)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Additional information on 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Briefing on 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 896303-56-3)

The compound 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 896303-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the compound's role as a potent modulator of adenosine receptors, particularly the A2A and A2B subtypes. These receptors are implicated in various physiological processes, including inflammation, immune response, and neurotransmission. The structural complexity of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, characterized by its imidazopurine core and dimethoxyphenyl substituents, contributes to its high affinity and selectivity for these receptors.

In vitro and in vivo studies have demonstrated that this compound exhibits promising anti-inflammatory and neuroprotective effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of acute inflammation. These findings suggest its potential as a lead candidate for developing novel anti-inflammatory therapeutics.

From a synthetic chemistry perspective, the compound's intricate structure presents both challenges and opportunities. Recent advancements in multi-step organic synthesis have enabled more efficient production of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, with improved yields and purity. Key synthetic routes involve palladium-catalyzed cross-coupling reactions and regioselective functionalization of the purine scaffold.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. While initial data indicate moderate oral bioavailability, structural modifications are being explored to enhance its drug-like properties. Researchers are particularly interested in optimizing the compound's solubility and reducing its susceptibility to hepatic metabolism.

In conclusion, 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a promising scaffold for drug discovery, with potential applications in inflammation, neurology, and beyond. Ongoing research aims to further elucidate its mechanism of action and explore its therapeutic potential in preclinical models.